Cas no 2138806-98-9 (4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol)

• Product Name: 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol
• CAS No: 2138806-98-9
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 6411905
• PubChem ID: 165471231
• Update Time: 2025-06-13

4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-802368
• 2138806-98-9
• 4-(2-bromoethenyl)-2-methoxybenzene-1-thiol
• 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol

• Inchi： 1S/C9H9BrOS/c1-11-8-6-7(4-5-10)2-3-9(8)12/h2-6,12H,1H3/b5-4+
• InChI Key： ICDNQDVUGNHCIW-SNAWJCMRSA-N
• SMILES： Br/C=C/C1C=CC(=C(C=1)OC)S

Computed Properties

• Exact Mass: 243.95575g/mol
• Monoisotopic Mass: 243.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų

Additional information on 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol

Introduction to 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol (CAS No. 2138806-98-9)

4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2138806-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural arrangement of a brominated vinyl group attached to a methoxy-substituted benzene ring with a thiol functional group at the para position, exhibits promising characteristics for further exploration in drug discovery and molecular research.

The molecular structure of 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol consists of several key functional groups that contribute to its potential biological activity. The presence of a bromo substituent on the vinyl group enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. The methoxy group at the 2-position of the benzene ring provides electronic modulation, while the thiol group at the 1-position serves as a nucleophilic center, capable of participating in various chemical transformations. This combination of features positions the compound as a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The benzene ring, particularly when substituted with electron-donating groups like methoxy, is known to enhance binding affinity to biological targets. The bromoethenyl moiety introduces additional reactivity, allowing for further derivatization and optimization. Such structural features are often exploited in the design of kinase inhibitors, receptor modulators, and other bioactive molecules.

One of the most compelling aspects of 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol is its potential as a scaffold for drug development. The thiol group, being a sulfur-containing nucleophile, can engage in disulfide bond formation—a common strategy in medicinal chemistry to enhance drug stability and bioavailability. Additionally, the bromine atom can be readily modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. These transformations open up numerous possibilities for generating structurally diverse libraries for high-throughput screening.

Recent advancements in computational chemistry have further facilitated the exploration of 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol's potential applications. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors implicated in inflammatory diseases and cancer. For instance, preliminary simulations indicate that it could bind to certain kinases known to be involved in cell signaling pathways relevant to tumor progression. Such findings underscore the need for experimental validation through biochemical assays and cellular studies.

The synthesis of 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step sequences starting from readily available precursors such as 2-methoxyaniline derivatives. Key steps typically include halogenation followed by vinylation or alkenylation reactions to introduce the bromoethenyl moiety. Optimization of reaction conditions is crucial to achieve high yields and purity while minimizing side products.

In terms of applications, 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol has shown promise not only in academic research but also in industrial settings where novel molecular entities are sought for therapeutic development. Its structural complexity and functional diversity make it an attractive candidate for further investigation by pharmaceutical companies looking to expand their patent portfolios. Additionally, academic laboratories may utilize this compound as a tool compound in mechanistic studies or as a starting material for generating analogs with tailored properties.

The safety profile of 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol is another critical consideration during its handling and application. While not classified as hazardous under standard conditions, appropriate laboratory practices must be followed to ensure safe usage. This includes proper storage away from incompatible materials and handling with personal protective equipment (PPE) such as gloves and safety goggles. As with any chemical reagent, thorough literature review and adherence to regulatory guidelines are essential before proceeding with experimental work.

Looking ahead, future research on 4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol may focus on expanding its utility through derivatization efforts aimed at enhancing its pharmacological activity or improving its pharmacokinetic properties. For example, modifications such as sulfonamide or amide linkages could be explored to modulate solubility and metabolic stability. Furthermore, exploring its potential in combination therapies may yield synergistic effects when used alongside existing treatments for complex diseases.

In conclusion,4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol (CAS No. 2138806-98-9) represents an intriguing compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features—comprising a brominated vinyl group on a methoxy-substituted benzene ring with a thiol functionality—make it a valuable scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications and synthetic methodologies,4-(2-Bromoethenyl)-2-methoxybenzene-1-thiol is poised to play an important role in advancing our understanding of molecular interactions and developing next-generation therapeutic agents.